Cas no 117068-07-2 ((dimethylamino)(1-methyl-1H-pyrrol-2-yl)acetonitrile)

• Product Name: (dimethylamino)(1-methyl-1H-pyrrol-2-yl)acetonitrile
• CAS No: 117068-07-2
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• MDL: MFCD00231710
• CID: 201764
• PubChem ID: 2765018
• Update Time: 2025-06-23

(dimethylamino)(1-methyl-1H-pyrrol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)acetonitrile
• 1H-Pyrrole-2-acetonitrile,a-(dimethylamino)-1-methyl-
• 2-(Dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)-acetonitrile
• 2-(dimethylamino)-2-(1-methylpyrrol-2-yl)acetonitrile
• 1H-Pyrrole-2-acetonitrile,a-(dimethylamino)-1-methyl
• F2189-0167
• (dimethylamino)(1-methyl-1H-pyrrol-2-yl)acetonitrile
• 2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)acetonitrile (en)
• 10G-025
• 117068-07-2
• J-506385
• SB62757
• DTXSID40377526
• VU0494873-1
• CS-0324886
• 1H-Pyrrole-2-acetonitrile, alpha-(dimethylamino)-1-methyl-
• MFCD00231710
• AKOS005069168
• FT-0679911
• Ethanone-2-bromo-1-pyrazinyl

• MDL： MFCD00231710
• Inchi： 1S/C9H13N3/c1-11(2)9(7-10)8-5-4-6-12(8)3/h4-6,9H,1-3H3
• InChI Key： JVCIARZKPVHKKX-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1C(C#N)N(C)C

Computed Properties

• Exact Mass: 163.11100
• Monoisotopic Mass: 164.118772
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2
• XLogP3: 0.5

Experimental Properties

• Density: 0.99
• Melting Point: 39-41°C
• Boiling Point: 110°C 5mm
• Flash Point: 108.1°C
• PSA: 31.96000
• LogP: 1.15138

(dimethylamino)(1-methyl-1H-pyrrol-2-yl)acetonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (dimethylamino)(1-methyl-1H-pyrrol-2-yl)acetonitrile

Introduction to (Dimethylamino)(1-methyl-1H-pyrrol-2-yl)acetonitrile (CAS No. 117068-07-2)

(Dimethylamino)(1-methyl-1H-pyrrol-2-yl)acetonitrile, identified by its CAS number 117068-07-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a dimethylamino group and a 1-methyl-1H-pyrrol-2-yl substituent attached to an acetonitrile backbone, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The< strong>dimethylamino moiety in this molecule contributes to its basicity and solubility characteristics, which are often leveraged in medicinal chemistry to enhance binding affinity and metabolic stability. Meanwhile, the< strong>1-methyl-1H-pyrrol-2-yl group introduces a pyrrole-based scaffold, which is well-documented for its presence in numerous bioactive natural products and drug candidates. Pyrrole derivatives are particularly recognized for their role in modulating various biological pathways, including enzyme inhibition and receptor binding.

In recent years, there has been a surge in research focusing on heterocyclic compounds derived from pyrrole for their potential applications in drug discovery. The< strong>(dimethylamino)(1-methyl-1H-pyrrol-2-yl)acetonitrile structure represents an intriguing example of how combining different functional groups can yield compounds with enhanced pharmacological properties. Specifically, the acetonitrile group not only serves as a versatile handle for further chemical modifications but also contributes to the compound's overall lipophilicity, a critical parameter in drug design.

One of the most compelling aspects of< strong>(dimethylamino)(1-methyl-1H-pyrrol-2-yl)acetonitrile is its utility as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to construct intricate scaffolds that mimic the structures of known bioactive agents. For instance, studies have demonstrated its effectiveness in generating derivatives with potential antiviral and anticancer activities. The ability to modify the< strong>dimethylamino and< strong>1-methyl-1H-pyrrol-2-yl portions allows for fine-tuning of physicochemical properties, enabling optimization for specific biological targets.

The pharmaceutical industry has shown particular interest in developing small molecules that can interact with biological macromolecules such as proteins and nucleic acids. The< strong>(dimethylamino)(1-methyl-1H-pyrrol-2-yl)acetonitrile scaffold provides an excellent platform for designing molecules that can modulate protein-protein interactions or inhibit key enzymes involved in disease pathways. Recent advances in computational chemistry have further facilitated the rational design of derivatives by predicting binding affinities and optimizing molecular interactions.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. The unique combination of functional groups makes it a suitable candidate for developing novel polymers or ligands for metal-catalyzed reactions. Furthermore, its structural features suggest potential applications in crop protection agents, where pyrrole derivatives are known to exhibit herbicidal or insecticidal properties.

The synthesis of< strong>(dimethylamino)(1-methyl-1H-pyrrol-2-yl)acetonitrile typically involves multi-step organic transformations that highlight the compound's synthetic versatility. Key synthetic strategies often include nucleophilic substitution reactions, condensation processes, and protection-deprotection schemes to introduce the desired functional groups at specific positions. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications.

Evaluation of the pharmacokinetic properties of< strong>(dimethylamino)(1-methyl-1H-pyrrol-2-yl)acetonitrile derivatives has revealed promising results regarding absorption, distribution, metabolism, and excretion (ADME). These studies underscore the importance of optimizing molecular structure to achieve desirable pharmacokinetic profiles. For instance, modifications to the< strong>dimethylamino group can influence solubility and permeability across biological membranes, while alterations to the< strong>1-methyl-1H-pyrrol-2-yl moiety can affect metabolic stability.

The growing body of literature on< strong>(dimethylamino)(1-methyl-1H-pyrrol-2-yI)acetonitrile underscores its significance as a versatile intermediate in modern drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic approaches, this compound is likely to remain a cornerstone in the design of next-generation pharmaceuticals. Its unique structural features and functional diversity make it an indispensable tool for chemists and biologists working at the intersection of chemistry and medicine.